Cas no 81732-47-0 (Argatroban Monohydrate)

• Product Name: Argatroban Monohydrate
• CAS No: 81732-47-0
• MF: C₂₅H₃₃N₃O₅
• MW: 455.546626806259
• CID: 6947607
• Update Time: 2025-05-07

Argatroban Monohydrate Chemical and Physical Properties

Names and Identifiers

• acetone:[3-[2-[benzyl(tert-butyl)amino]acetyl]-5-(dimethylcarbamoyloxy)phenyl] N,N-dimethylcarbamate
• Carbamic acid, dimethyl-, 5-[[(1,1-dimethylethyl)(phenylmethyl)amino]acetyl]-1,3-phenylene ester (9CI)
• Argatroban Monohydrate

• Inchi： 1S/C25H33N3O5/c1-25(2,3)28(16-18-11-9-8-10-12-18)17-22(29)19-13-20(32-23(30)26(4)5)15-21(14-19)33-24(31)27(6)7/h8-15H,16-17H2,1-7H3
• InChI Key： ZZPLKCBBZADVLQ-UHFFFAOYSA-N
• SMILES： C1(OC(=O)N(C)C)=CC(C(CN(C(C)(C)C)CC2=CC=CC=C2)=O)=CC(OC(=O)N(C)C)=C1

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 575.9±50.0 °C(Predicted)
• pka: 6.48±0.50(Predicted)